4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-[[4-(oxolan-2-ylmethylcarbamoyl)phenyl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C18H19N3O4S/c22-16(19-11-14-3-1-9-24-14)12-5-7-13(8-6-12)20-18(26)21-17(23)15-4-2-10-25-15/h2,4-8,10,14H,1,3,9,11H2,(H,19,22)(H2,20,21,23,26)
• InChI Key: HZHYHEUQQHFRCV-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CO3

Description

4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a benzamide derivative that has been synthesized through various methods and has been shown to have diverse biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell growth. This inhibition leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This inhibition may be responsible for its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide are diverse and depend on the specific application. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and inhibit the replication of certain viruses. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its diverse range of potential applications. It has been shown to have anticancer, antibacterial, antifungal, and antiviral properties, making it a valuable tool for researchers in various fields. However, one limitation is its limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is the further study of its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, more research is needed to fully understand its mechanism of action and to identify potential targets for its use in cancer therapy. Finally, the synthesis of analogues of this compound may lead to the development of more potent and selective compounds for use in various applications.
Conclusion
4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is a compound that has shown potential therapeutic applications in various scientific fields. Its diverse range of biochemical and physiological effects make it a valuable tool for researchers. Further studies are needed to fully understand its mechanism of action and to identify potential targets for its use in various applications.

Synthesis Methods

The synthesis of 4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been reported through several methods. One of the commonly used methods involves the reaction of 2-furoyl chloride with thiourea to obtain 2-furoylthiourea. This is then reacted with 4-aminobenzoyl chloride to obtain the final product. Other methods involve the use of different reagents and conditions, but the overall process remains similar.

Scientific Research Applications

The potential therapeutic applications of 4-{[(2-furoylamino)carbothioyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide have been studied in various scientific fields. It has been reported to have anticancer, antibacterial, and antifungal properties. It has also been shown to inhibit the growth of certain viruses, making it a potential candidate for antiviral therapy. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.